Cas no 1214384-85-6 (2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride)

• Product Name: 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride
• CAS No: 1214384-85-6
• MF: C₈H₈ClF₄N
• MW: 229.602435112
• MDL: MFCD13185647
• CID: 4990159
• PubChem ID: 131869146
• Update Time: 2025-07-18

2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(trifluoromethyl)benzylamine hydrochloride
• (2-Fluoro-3-(trifluoromethyl)phenyl)methanamine hydrochloride
• 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride

• MDL： MFCD13185647
• Inchi： 1S/C8H7F4N.ClH/c9-7-5(4-13)2-1-3-6(7)8(10,11)12;/h1-3H,4,13H2;1H
• InChI Key： CJEMASTXHWUTJJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C(C(F)(F)F)=CC=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 26

Additional information on 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride

2-Fluoro-3-(trifluoromethyl)phenylmethanamine Hydrochloride: A Promising Compound in Medicinal Chemistry

2-Fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride, with the CAS number 1214384-85-6, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and therapeutic research. The combination of fluorine atoms and aromatic rings in its molecular framework not only enhances its physicochemical properties but also contributes to its biological activity, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride in the context of drug discovery. Researchers are increasingly focusing on compounds with fluorinated aromatic systems due to their ability to modulate receptor interactions and improve pharmacokinetic profiles. The presence of multiple fluorine atoms in 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride may influence its binding affinity to target proteins, potentially enhancing its efficacy in treating various diseases.

One of the key areas of interest in the study of 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride is its potential role in the development of novel therapeutics. The compound's structural similarity to known pharmacological agents suggests that it may exhibit similar biological activities while offering improved selectivity and reduced side effects. This makes it an attractive candidate for further investigation in the treatment of inflammatory disorders and neurological conditions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride, which is crucial for its application in preclinical and clinical research. The development of optimized synthetic routes has not only improved the yield of the compound but also enhanced its purity, ensuring its suitability for use in pharmaceutical formulations. These improvements are essential for advancing the compound through the drug development pipeline.

The pharmacological properties of 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride are being explored in various studies to determine its potential therapeutic applications. Preliminary findings suggest that the compound may possess anti-inflammatory and neuroprotective effects, which could make it a valuable asset in the treatment of conditions such as Alzheimer's disease and multiple sclerosis. These properties are being investigated through a combination of in vitro and in vivo experiments.

Another important aspect of the study of 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride is its potential as a lead compound for the development of new drugs. The compound's ability to interact with specific molecular targets has led to its consideration as a starting point for the design of more potent and selective therapeutic agents. This approach is particularly relevant in the context of personalized medicine, where the goal is to tailor treatments to individual patient needs.

The structural features of 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride are being analyzed to understand how they contribute to its biological activity. The presence of fluorine atoms and the aromatic ring system are believed to play a critical role in the compound's interaction with biological targets. These interactions may influence its ability to modulate cellular processes and exert therapeutic effects.

Recent studies have also focused on the stability and solubility of 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride, as these properties are essential for its use in pharmaceutical formulations. Researchers are exploring various methods to enhance the compound's solubility, which is crucial for its bioavailability and effectiveness in vivo. These efforts are part of a broader initiative to optimize the compound for clinical applications.

The potential applications of 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride are being evaluated in the context of multiple disease models. For instance, its anti-inflammatory properties are being investigated in the context of autoimmune disorders, while its neuroprotective effects are being studied in the context of neurodegenerative diseases. These studies are providing valuable insights into the compound's therapeutic potential.

Additionally, the compound's interactions with various biological pathways are being explored to determine its potential role in the treatment of complex diseases. Researchers are using advanced techniques such as molecular docking and computational modeling to predict how 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride may interact with target proteins. These findings are contributing to a better understanding of the compound's mechanism of action.

The development of 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride is also being driven by the need for more effective treatments for conditions that are currently difficult to manage. The compound's unique properties may offer new therapeutic options for patients who do not respond to existing treatments. This highlights the importance of continued research into the compound's potential applications.

Furthermore, the study of 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride is contributing to the broader field of medicinal chemistry by providing insights into the design and optimization of fluorinated compounds. These findings are helping to inform the development of new drugs with improved pharmacological profiles. This is particularly relevant in the context of drug discovery, where the goal is to identify compounds with the highest potential for therapeutic success.

As research on 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride continues to advance, it is becoming increasingly clear that this compound has the potential to make a significant impact in the field of medicine. Its unique structural features and biological activity are being explored in a wide range of applications, from the treatment of inflammatory disorders to the development of new therapeutic strategies for neurodegenerative diseases.

In conclusion, the study of 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride is a promising area of research that is contributing to the development of new therapeutics. The compound's potential applications in various disease models, along with its structural and pharmacological properties, make it a valuable candidate for further exploration. As research in this area continues to evolve, it is expected that 2-fluoro-3-(trifluoromethyl)phenylmethanamine hydrochloride will play an increasingly important role in the advancement of medical treatments.